Cas no 361168-98-1 (N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}thiophene-2-carboxamide)

• Product Name: N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}thiophene-2-carboxamide
• CAS No: 361168-98-1
• MF: C₁₆H₁₃N₃OS₂
• MW: 327.42392039299
• CID: 5857010
• PubChem ID: 4119261
• Update Time: 2025-05-24

N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-phenyl-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)thiophene-2-carboxamide
• 2-Thiophenecarboxamide, N-(2,6-dihydro-2-phenyl-4H-thieno[3,4-c]pyrazol-3-yl)-
• F0396-0192
• Oprea1_586482
• SR-01000442728
• N-(2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)thiophene-2-carboxamide
• N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}thiophene-2-carboxamide
• EU-0039206
• N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)thiophene-2-carboxamide
• 361168-98-1
• SR-01000442728-1
• AKOS024576341

• Inchi： 1S/C16H13N3OS2/c20-16(14-7-4-8-22-14)17-15-12-9-21-10-13(12)18-19(15)11-5-2-1-3-6-11/h1-8H,9-10H2,(H,17,20)
• InChI Key： CXFPBIUZGPOOCM-UHFFFAOYSA-N
• SMILES： C1(C(NC2N(C3=CC=CC=C3)N=C3CSCC3=2)=O)SC=CC=1

Computed Properties

• Exact Mass: 327.05000439g/mol
• Monoisotopic Mass: 327.05000439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 450.9±45.0 °C(Predicted)
• pka: 12.28±0.20(Predicted)

Additional information on N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}thiophene-2-carboxamide

N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}thiophene-2-carboxamide: A Comprehensive Overview

The compound with CAS No 361168-98-1, known as N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}thiophene-2-carboxamide, is a highly specialized organic compound that has garnered significant attention in the fields of heterocyclic chemistry and materials science. This compound is characterized by its unique structure, which incorporates a thiophene ring fused with a pyrazole moiety, further substituted with a phenyl group and a carboxamide functional group. Its intricate architecture makes it a promising candidate for various applications in drug discovery, electronic materials, and advanced chemical synthesis.

Recent studies have highlighted the potential of thienopyrazole derivatives in the development of novel pharmaceutical agents. The presence of the thiophene ring and the pyrazole moiety in this compound provides a platform for diverse bioisosteric replacements, enabling researchers to explore its interactions with biological targets such as enzymes and receptors. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that analogs of this compound exhibit potent inhibitory activity against kinase enzymes, suggesting its potential as a lead compound in anticancer drug development.

In addition to its pharmacological applications, N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}thiophene-2-carboxamide has shown promise in the realm of organic electronics. The conjugated system within its structure facilitates efficient charge transport properties, making it a viable candidate for use in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). A 2023 research article in *Advanced Materials* reported that thin films of this compound exhibit excellent electrical conductivity and stability under ambient conditions, paving the way for its integration into next-generation electronic devices.

The synthesis of this compound involves a multi-step process that combines principles from both heterocyclic synthesis and amide chemistry. Key steps include the formation of the thienopyrazole core through cyclization reactions and subsequent functionalization to introduce the carboxamide group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring scalability for both laboratory and industrial applications.

Moreover, computational studies have provided valuable insights into the electronic properties of N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}thiophene-2-carboxamide. Using density functional theory (DFT), scientists have mapped out its molecular orbitals and analyzed its frontier electron distribution. These findings not only enhance our understanding of its reactivity but also guide further modifications to tailor its properties for specific applications.

In conclusion, N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}thiophene-2-carboxamide represents a cutting-edge compound with multifaceted applications across various scientific disciplines. Its unique structure and versatile functional groups make it an invaluable tool for researchers in fields ranging from drug discovery to materials science. As ongoing studies continue to uncover new aspects of its properties and potential uses, this compound stands at the forefront of modern chemical innovation.